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Compound of Interest

Compound Name: C7Bz0O

Cat. No.: B12059252

In the realm of proteomics and drug development, the effective solubilization and extraction of
proteins, particularly challenging membrane proteins, is a critical first step for downstream
analysis. Zwitterionic detergents, which possess both a positive and a negative charge in their
hydrophilic head group, are often the reagents of choice for these applications due to their
ability to break protein-protein interactions without significantly altering protein structure. This
guide provides a detailed comparison of two such detergents: C7BzO and Amidosulfobetaine-
14 (ASB-14), offering researchers and scientists the data needed to select the optimal

detergent for their specific experimental needs.

Physicochemical and Performance Characteristics

A summary of the key properties and performance metrics of C7BzO and ASB-14 is presented
below. While both are effective zwitterionic detergents, their performance can be sample-

dependent.
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Property C7Bz0O ASB-14
Molecular Weight 399.59 g/mol [1][2][3][4] 434.68 g/mol
Type Zwitterionic[2][3] Zwitterionic
Critical Micelle Concentration

Not available in search results 8 mM
(CMC)
Aggregation Number <25[2][3] >23

Solubility

Soluble in water.[5] Effective in
sample preparation from plant

membranes.[2][3]

Soluble in water up to 50
mg/mL. Optimal solubility is
achieved in urea-thiourea

mixtures.

Protein Extraction

Performance

Has been shown to extract
about 23% more protein from
E. coli than CHAPS-based
reagents. In a study on plant
membrane proteins, C7BzO
was found to be more efficient
than ASB-14.

Reported to have better
protein solubilization properties
than CHAPS and has been
shown to solubilize previously
undetected membrane
proteins. In some cases, ASB-
14 is superior to C7BzO, for
example, for the solubilization
of the band Ill protein.[6] Often
used in combination with other
detergents like CHAPS for
enhanced solubilization of

brain proteins.[7][8]

Experimental Data: A Closer Look

Direct comparative studies of C7BzO and ASB-14 are limited, and detergent efficiency is often

contingent on the specific protein and sample matrix.

One study directly comparing the two detergents for the solubilization of plant membrane

proteins for two-dimensional gel electrophoresis (2D-GE) found that C7BzO was more efficient

in that specific context.[6] However, the same study noted that for the solubilization of the
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erythrocyte membrane protein, Band Ill, ASB-14 was superior.[6] This highlights the empirical
nature of detergent selection in proteomics.

In another study focusing on protein extraction from Chinese Hamster Ovary (CHO) cells for
2D-GE, various detergent combinations were tested. While a direct comparison with ASB-14
alone was not presented, a 2% C7BzO solution yielded the highest number of well-resolved
protein spots compared to combinations of ASB-14 and C7Bz0O, and the traditional detergent
CHAPS.

The combination of ASB-14 with other detergents, particularly CHAPS, has been shown to be
highly effective for the solubilization of complex samples like human brain tissue for 2D-GE
analysis.[7][8] This synergistic effect suggests that for particularly challenging samples, a
combination of detergents may be the most fruitful approach.

Experimental Workflow: Protein Extraction for 2D-
GE

The following diagram illustrates a typical workflow for protein extraction using zwitterionic
detergents for subsequent analysis by two-dimensional gel electrophoresis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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